Cas no 71648-41-4 (3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester)

• Product name: 3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
• CAS No: 71648-41-4
• MF: C₁₀H₁₇NO₄
• MW: 215.24628
• CID: 862665
• PubChem ID: 144501

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• cyclohexanepropionic acid, 1-nitro methyl ester
• methyl 3-(1-nitrocyclohexyl)propanoate
• cyclohexanepropanoic acid, 1-nitro-, methyl ester
• Cyclohexanepropionic acid, 1-nitro-, methyl ester
• 71648-41-4
• AKOS024323045
• NSC 65616
• 3-(1-Nitro-Cyclohexyl)-Propionic Acid Methyl Ester
• NSC-65616
• Methyl (1-nitrocyclohexane)propionate
• AVXYQXCOTAFKQF-UHFFFAOYSA-N
• METHYL 1-NITROCYCLOHEXANEPROPIONATE
• DTXSID00221894
• NCIOpen2_003021
• NSC65616
• 3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester

• Inchi： InChI=1S/C10H17NO4/c1-15-9(12)5-8-10(11(13)14)6-3-2-4-7-10/h2-8H2,1H3
• InChI Key： AVXYQXCOTAFKQF-UHFFFAOYSA-N
• SMILES： COC(=O)CCC1(CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.11581
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.3±9.0 °C at 760 mmHg
• Flash Point: 120.6±20.7 °C
• PSA: 69.44
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)